Cas no 69818-44-6 (1H-Purine-2,6-dithione,9-[2-(diethylamino)ethyl]-3,9-dihydro-)

• Product Name: 1H-Purine-2,6-dithione,9-[2-(diethylamino)ethyl]-3,9-dihydro-
• CAS No: 69818-44-6
• MF: C₁₁H₁₇N₅S₂
• MW: 283.41617846489
• CID: 516265
• PubChem ID: 4317329
• Update Time: 2025-04-19

1H-Purine-2,6-dithione,9-[2-(diethylamino)ethyl]-3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dithione,9-[2-(diethylamino)ethyl]-3,9-dihydro-
• DTXSID10401867
• 69818-44-6
• NSC326050
• NSC-326050

• Inchi： 1S/C11H17N5S2/c1-3-15(4-2)5-6-16-7-12-8-9(16)13-11(18)14-10(8)17/h7H,3-6H2,1-2H3,(H2,13,14,17,18)
• InChI Key： XPGCOWDSJNBSQY-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(N1)=S)N(C=N2)CCN(CC)CC

Computed Properties

• Exact Mass: 283.09281
• Monoisotopic Mass: 283.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.38
• Boiling Point: 473.9°Cat760mmHg
• Flash Point: 240.4°C
• Refractive Index: 1.707
• PSA: 45.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones